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Compound of Interest

Compound Name: 2,3-Pentanedithiol

Cat. No.: B15495305 Get Quote

Application Notes and Protocols for 2,3-
Pentanedithiol
Disclaimer: No specific Safety Data Sheet (SDS) for 2,3-Pentanedithiol was found during the

literature search. The following protocols are based on the general properties and hazards

associated with thiols. Researchers, scientists, and drug development professionals should

exercise extreme caution and handle this chemical in a well-ventilated fume hood with

appropriate personal protective equipment. It is highly recommended to obtain a substance-

specific SDS from the supplier before any handling.

Introduction
2,3-Pentanedithiol is a dithiol compound with the molecular formula C₅H₁₂S₂.[1] Thiols are

known for their strong, unpleasant odors and their susceptibility to oxidation to disulfides. Due

to the lack of specific toxicological data, 2,3-Pentanedithiol should be treated as a potentially

hazardous substance. These application notes provide a general framework for the safe

handling and storage of 2,3-Pentanedithiol and similar thiol compounds in a research and

development setting.
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While specific data for 2,3-Pentanedithiol is limited, the following table outlines general

properties characteristic of many thiols. Users should obtain specific data for 2,3-
Pentanedithiol from the supplier.

Property General Value/Information for Thiols

Appearance Colorless to pale yellow liquid.

Odor Strong, unpleasant, garlic-like or skunky odor.

Solubility

Generally soluble in organic solvents and

slightly soluble in water. The Good Scents

Company estimates the water solubility of 2,3-

pentanedithiol to be 590.9 mg/L at 25°C.[2]

Boiling Point

The Good Scents Company estimates the

boiling point of 2,3-pentanedithiol to be between

189.00 to 190.00 °C at 760.00 mm Hg.[2]

Vapor Pressure

Thiols are volatile, and their vapors can be

irritating. The Good Scents Company estimates

the vapor pressure of 2,3-pentanedithiol to be

0.776000 mmHg at 25.00 °C.[2]

Flash Point

The Good Scents Company estimates the flash

point of 2,3-pentanedithiol to be 155.00 °F

(68.10 °C).[2]

Reactivity

Prone to oxidation, especially in the presence of

air, to form disulfides.[3] Can react with strong

oxidizing agents and bases.

Experimental Protocols
Due to the potential for skin and eye irritation, as well as inhalation hazards, the following PPE

is mandatory when handling 2,3-Pentanedithiol:

Eye Protection: Chemical safety goggles with side shields or a face shield.

Hand Protection: Nitrile or neoprene gloves. Double gloving is recommended.
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Body Protection: A flame-retardant lab coat.

Respiratory Protection: All handling of 2,3-Pentanedithiol must be conducted in a certified

chemical fume hood to avoid inhalation of vapors.

Preparation:

Ensure a certified chemical fume hood is operational.

Prepare a bleach solution (typically a 10% solution) or other suitable oxidizing agent for

decontamination of glassware and spills.[4]

Have all necessary equipment and reagents within the fume hood before starting work.

Dispensing:

Use a calibrated pipette or syringe to dispense the required amount of 2,3-
Pentanedithiol.

To minimize odor, keep the container sealed when not in use.

Work on a tray or spill mat within the fume hood to contain any potential spills.

Reaction Quenching and Work-up:

Quench reactions containing thiols carefully, preferably with an oxidizing agent if

compatible with the reaction products.

During work-up, be aware that the thiol odor may persist in extracts. Keep all containers

tightly sealed.

Proper storage is crucial to maintain the integrity of 2,3-Pentanedithiol and prevent the

formation of disulfide impurities.

Inert Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to prevent

oxidation.[3][5]
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Temperature: Store in a cool, dark place. For long-term storage, refrigeration at 2-8°C is

recommended. Some sources suggest that for certain thiols, storage in a freezer is best.[3]

Container: Use a tightly sealed container, such as an amber glass bottle with a PTFE-lined

cap.

Segregation: Store away from oxidizing agents, strong bases, and sources of ignition.

Spill Cleanup:

In case of a small spill within the fume hood, absorb the liquid with an inert absorbent

material (e.g., vermiculite, sand).

Decontaminate the area with a bleach solution and wipe clean.

Place all contaminated materials in a sealed container for hazardous waste disposal.

Waste Disposal:

All waste containing 2,3-Pentanedithiol should be collected in a designated, labeled

hazardous waste container.

Do not dispose of thiol-containing waste down the drain.

Follow all institutional and local regulations for hazardous waste disposal. Glassware that

has come into contact with thiols should be soaked in a bleach bath overnight before

washing.[4]

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.chemicalforums.com/index.php?topic=89989.0
https://www.benchchem.com/product/b15495305?utm_src=pdf-body
https://www.chem.rochester.edu/notvoodoo/pages/reagents.php?page=work_with_thiols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15495305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Storage

Gather Materials & PPE

Verify Fume Hood Operation

Prepare Decontamination Solution

Dispense 2,3-Pentanedithiol

Perform Reaction

Spill Management

If spill occurs

Quench & Work-upStore under Inert Atmosphere

If storing intermediate

Waste Disposal

Decontaminate Glassware

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,3-Pentanedithiol.
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Caption: Key considerations for the storage of 2,3-Pentanedithiol.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15495305?utm_src=pdf-body-img
https://www.benchchem.com/product/b15495305?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15495305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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